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Compound of Interest

Compound Name:
5-Amino-1-(4-methylphenyl)-1H-

pyrazole-4-carboxylic acid

Cat. No.: B079178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Aminopyrazoles are a versatile class of heterocyclic compounds that have garnered

significant attention in the agrochemical industry due to their broad spectrum of biological

activities. These compounds serve as crucial building blocks for the synthesis of a variety of

pesticides, including herbicides, insecticides, and fungicides.[1][2] Their efficacy stems from

diverse mechanisms of action, targeting key physiological and biochemical pathways in pests

and pathogens. This document provides detailed application notes and experimental protocols

for the utilization of 5-aminopyrazoles in crop protection research and development.

Applications in Crop Protection
5-Aminopyrazole derivatives have been successfully developed and commercialized for various

applications in agriculture:

Insecticides: Certain 5-aminopyrazole derivatives, like Fipronil, are highly effective against a

wide range of insect pests.[1][3] They are particularly valuable in controlling pests in both

non-crop and crop situations.[1]

Fungicides: Several 5-aminopyrazole derivatives exhibit potent antifungal activity against

various plant pathogens.[2][4] They represent a promising class of compounds for the
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development of new fungicides to manage crop diseases.

Herbicides: The application of 5-aminopyrazole compounds in plant growth regulation,

particularly as herbicides, has been explored.[5] By adjusting the concentration, these

compounds can be used to control weeds.[5] Notably, substituted 5-aminopyrazoles have

shown differential inhibitory effects on monocotyledons and dicotyledons, which is a valuable

trait for selective herbicides.[5]

Acaricides and Nematicides: Some derivatives have also demonstrated activity as acaricides

(against mites) and nematicides (against nematodes).[1]

Mechanism of Action
The mode of action of 5-aminopyrazole derivatives varies depending on the target organism:

Insecticides: The primary insecticidal mechanism of action for many 5-aminopyrazole

compounds, such as Fipronil, is the disruption of the central nervous system. They act as

non-competitive antagonists of the γ-aminobutyric acid (GABA) receptor, blocking the

chloride ion channels.[3][6] This leads to hyperexcitation of the insect's nervous system,

paralysis, and death. These insecticides show selectivity towards insect GABA receptors

over mammalian receptors.[2]

Fungicides: The fungicidal activity of 5-aminopyrazoles can be attributed to various

mechanisms, including the inhibition of succinate dehydrogenase (SDHI), which disrupts

cellular respiration and energy production in the fungal mitochondria.[7][8] Other proposed

mechanisms involve the disruption of ergosterol biosynthesis, which is crucial for fungal cell

membrane integrity, or the inhibition of tubulin biosynthesis, which is essential for cell

division.[6][9]

Herbicides: As herbicides, 5-aminopyrazoles can inhibit plant growth through various

pathways.[5] While specific molecular targets for their herbicidal activity are still under

investigation, they are known to interfere with essential plant processes.

Signaling Pathway of 5-Aminopyrazole Insecticides
(GABA Receptor Antagonism)
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Reactants:
(Ethoxymethylene)malononitrile

+ Aryl Hydrazine

Reaction:
Reflux

Solvent:
Ethanol or

Fluorinated Ethanol

Monitoring:
TLC

Work-up:
Cooling, Filtration or
Solvent Evaporation

Reaction Complete

Purification:
Recrystallization or

Column Chromatography

Characterization:
NMR, MS

Final Product:
5-Amino-1-aryl-1H-pyrazole-4-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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